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Compound of Interest

Compound Name:
7-Cyclopropyl[1,2,4]triazolo[1,5-

a]pyrimidin-2-amine

CAS No.: 885949-41-7

Cat. No.: B1607721

Get Quote

Introduction: The Analytical Challenge
In the realm of modern drug discovery and development, the unambiguous determination of a

molecule's structure is a cornerstone of intellectual property, regulatory submission, and the

rational design of next-generation therapeutics. This guide provides an in-depth, technically-

focused walkthrough of the structure elucidation of a novel heterocyclic compound, designated

as CAS 885949-41-7. We will approach this as a real-world analytical problem, where a newly

synthesized batch of a compound with a proposed structure of 7-Cyclopropyl[1][2]

[3]triazolo[1,5-a]pyrimidin-2-amine requires definitive structural confirmation. This document

eschews a rigid template, instead following a logical, investigative workflow that mirrors the

process a seasoned analytical scientist would undertake. We will delve into the "why" behind

experimental choices, ensuring a self-validating and robust analytical cascade.

Part 1: Initial Characterization and Hypothesis
Generation
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The first step in any structural elucidation is to gather fundamental data that allows us to form a

working hypothesis about the molecule's identity and composition. High-resolution mass

spectrometry and elemental analysis are paramount in this initial phase.

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

Sample Preparation: A 1 mg/mL solution of the analyte is prepared in a 50:50

acetonitrile:water mixture with 0.1% formic acid.

Instrumentation: A time-of-flight (TOF) mass spectrometer equipped with an electrospray

ionization (ESI) source is used.

Ionization Mode: Positive ion mode is selected, as the presence of basic nitrogen atoms in

the hypothesized structure makes it readily protonated.

Data Acquisition: Data is acquired over a mass range of m/z 50-500.

Calibration: The instrument is calibrated using a known standard immediately prior to the

analysis to ensure high mass accuracy.

Data Summary: Initial Analytical Data
Parameter Result Interpretation

HRMS (ESI-TOF) m/z 176.0931 [M+H]⁺

Suggests a molecular formula

of C₈H₉N₅ (Calculated m/z for

C₈H₁₀N₅⁺: 176.0936)

Elemental Analysis
C: 54.85%, H: 5.18%, N:

39.97%

Corresponds to the molecular

formula C₈H₉N₅ (Calculated:

C: 54.84%, H: 5.18%, N:

39.97%)

The high-resolution mass spectrometry data provides a measured mass for the protonated

molecule that is in excellent agreement with the theoretical mass for the molecular formula

C₈H₉N₅. This is further corroborated by the elemental analysis. With a confirmed molecular

formula, we can calculate the degree of unsaturation (double bond equivalents) to be 6. This
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high degree of unsaturation is consistent with the proposed bicyclic aromatic ring system and a

cyclopropyl group.

Part 2: Spectroscopic Deep Dive - Unveiling the
Molecular Framework
With a confirmed molecular formula, we now turn to a suite of spectroscopic techniques to

piece together the connectivity of the atoms. Infrared spectroscopy will provide information

about the functional groups present, while a comprehensive analysis of 1D and 2D Nuclear

Magnetic Resonance (NMR) spectra will reveal the carbon-hydrogen framework and the

precise arrangement of the molecular fragments.

Experimental Workflow: Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Analysis

Spectroscopic Investigation

Structure Confirmation

HRMS & Elemental Analysis

FT-IR

Functional Groups?

1D NMR (¹H, ¹³C)

Proton/Carbon Environments

2D NMR (COSY, HSQC, HMBC)

Connectivity Mapping

Final Structure Elucidation

Assemble Fragments

Click to download full resolution via product page

Caption: A typical workflow for structure elucidation.

A. Infrared (IR) Spectroscopy: Identifying Key Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the types of chemical bonds

present in a molecule.
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Sample Preparation: A small amount of the solid sample is placed directly on the diamond

crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The spectrum is recorded from 4000 to 400 cm⁻¹.

Background Correction: A background spectrum of the clean ATR crystal is recorded and

subtracted from the sample spectrum.

Wavenumber (cm⁻¹) Intensity Assignment

3320, 3185 Medium, Sharp N-H stretching (primary amine)

3080 Weak Aromatic C-H stretching

3010 Weak Cyclopropyl C-H stretching

1650 Strong N-H bending (scissoring)

1595, 1540 Strong
C=N and C=C stretching

(heteroaromatic ring)

1480 Medium C-N stretching

The presence of two sharp bands in the N-H stretching region is highly characteristic of a

primary amine (-NH₂). The bands in the 1600-1450 cm⁻¹ region are consistent with the

vibrations of a heteroaromatic ring system. The weak C-H stretching bands above 3000 cm⁻¹

suggest the presence of both aromatic and strained ring (cyclopropyl) C-H bonds.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Map
NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic

molecule in solution. We will use a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC)

experiments to build a complete picture of the molecule.

Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.6 mL of deuterated

dimethyl sulfoxide (DMSO-d₆).

Instrumentation: A 500 MHz NMR spectrometer equipped with a cryoprobe.
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1D Spectra: Standard ¹H and ¹³C{¹H} spectra are acquired.

2D Spectra: Correlation SpectroscopY (COSY), Heteronuclear Single Quantum Coherence

(HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments are performed

using standard pulse programs.

7-Cyclopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
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Caption: Proposed structure with atom numbering for NMR analysis.

Atom Number
¹H Chemical
Shift (δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

¹³C Chemical
Shift (δ, ppm)

2-NH₂ 7.15 br s - -

5 8.60 d 7.0 148.5

6 7.05 d 7.0 110.2

7 - - - 165.1

8a - - - 152.3

2 - - - 160.8

9 2.25 m - 12.5

10, 11 1.10 m - 8.9

¹H NMR Analysis:

The two doublets at 8.60 and 7.05 ppm, each with a coupling constant of 7.0 Hz, are

characteristic of two adjacent protons on a six-membered aromatic ring (H-5 and H-6).
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The broad singlet at 7.15 ppm, which would disappear upon D₂O exchange, confirms the

presence of the NH₂ protons.

The multiplets at 2.25 ppm (1H) and 1.10 ppm (4H) are highly indicative of a cyclopropyl

group. The upfield chemical shift of the methylene protons (H-10, H-11) is a hallmark of

this strained ring system.

¹³C NMR Analysis:

The spectrum shows 8 distinct carbon signals, matching the molecular formula.

The signals at 165.1, 160.8, 152.3, and 148.5 ppm are in the typical range for sp² carbons

in a nitrogen-containing heteroaromatic system.

The signal at 110.2 ppm corresponds to the remaining aromatic carbon (C-6).

The upfield signals at 12.5 and 8.9 ppm are characteristic of the sp³ carbons of the

cyclopropyl group.

2D NMR Analysis (COSY, HSQC, HMBC): Connecting the Pieces

COSY (Correlation SpectroscopY): This experiment shows correlations between coupled

protons. A strong cross-peak between the signals at 8.60 ppm and 7.05 ppm confirms that

H-5 and H-6 are vicinally coupled, establishing the C5-C6 bond. There would also be

correlations within the cyclopropyl spin system.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each

proton with the carbon to which it is directly attached.

H-5 (8.60 ppm) correlates with C-5 (148.5 ppm).

H-6 (7.05 ppm) correlates with C-6 (110.2 ppm).

H-9 (2.25 ppm) correlates with C-9 (12.5 ppm).

H-10/11 (1.10 ppm) correlates with C-10/11 (8.9 ppm).
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HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for

establishing the overall connectivity by showing correlations between protons and carbons

that are 2 or 3 bonds away.

H-5 (δ 8.60)

C-7 (δ 165.1) C-8a (δ 152.3)

H-6 (δ 7.05)H-9 (δ 2.25)

C-6 (δ 110.2)

NH2 (δ 7.15)

C-2 (δ 160.8)

C-5 (δ 148.5)

Click to download full resolution via product page

Caption: Key HMBC correlations for structure confirmation.

H-5 to C-7 and C-8a: This confirms the position of H-5 adjacent to C-7 and the bridgehead

carbon C-8a.

H-6 to C-8a: This correlation further solidifies the pyrimidine ring structure.

H-9 to C-7 and C-6: This is a crucial correlation, definitively placing the cyclopropyl group at

the C-7 position.

NH₂ to C-2 and C-8a: This confirms the attachment of the amino group at the C-2 position.

Part 3: Final Structure Confirmation and Conclusion
The collective evidence from mass spectrometry, elemental analysis, IR spectroscopy, and a

comprehensive suite of NMR experiments provides an unambiguous and self-validating

confirmation of the structure of CAS 885949-41-7 as 7-Cyclopropyl[1][2][3]triazolo[1,5-

a]pyrimidin-2-amine. Each piece of data logically supports the next, from the elemental

composition to the precise atomic connectivity. This systematic approach ensures the highest

level of scientific integrity and provides a robust data package for any research or drug

development program.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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